Androsta-3,5-diene-3,17β-diol 17-acetate 3-(heptafluorobutyrate)
Androsta-3,5-diene-3,17β-diol 17-acetate 3-(heptafluorobutyrate)
Brand Name:
Vulcanchem
CAS No.:
18072-24-7
VCID:
VC0096042
InChI:
InChI=1S/C25H29F7O4/c1-13(33)35-19-7-6-17-16-5-4-14-12-15(8-10-21(14,2)18(16)9-11-22(17,19)3)36-20(34)23(26,27)24(28,29)25(30,31)32/h4,12,16-19H,5-11H2,1-3H3/t16-,17-,18-,19-,21-,22-/m0/s1
SMILES:
CC(=O)OC1CCC2C1(CCC3C2CC=C4C3(CCC(=C4)OC(=O)C(C(C(F)(F)F)(F)F)(F)F)C)C
Molecular Formula:
C25H29F7O4
Molecular Weight:
526.5 g/mol
Androsta-3,5-diene-3,17β-diol 17-acetate 3-(heptafluorobutyrate)
CAS No.: 18072-24-7
Natural Products
VCID: VC0096042
Molecular Formula: C25H29F7O4
Molecular Weight: 526.5 g/mol
| CAS No. | 18072-24-7 |
|---|---|
| Product Name | Androsta-3,5-diene-3,17β-diol 17-acetate 3-(heptafluorobutyrate) |
| Molecular Formula | C25H29F7O4 |
| Molecular Weight | 526.5 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S,17S)-17-acetyloxy-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] 2,2,3,3,4,4,4-heptafluorobutanoate |
| Standard InChI | InChI=1S/C25H29F7O4/c1-13(33)35-19-7-6-17-16-5-4-14-12-15(8-10-21(14,2)18(16)9-11-22(17,19)3)36-20(34)23(26,27)24(28,29)25(30,31)32/h4,12,16-19H,5-11H2,1-3H3/t16-,17-,18-,19-,21-,22-/m0/s1 |
| Standard InChIKey | SESRRTISGLVUPX-BLQWBTBKSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CCC(=C4)OC(=O)C(C(C(F)(F)F)(F)F)(F)F)C)C |
| SMILES | CC(=O)OC1CCC2C1(CCC3C2CC=C4C3(CCC(=C4)OC(=O)C(C(C(F)(F)F)(F)F)(F)F)C)C |
| Canonical SMILES | CC(=O)OC1CCC2C1(CCC3C2CC=C4C3(CCC(=C4)OC(=O)C(C(C(F)(F)F)(F)F)(F)F)C)C |
| Synonyms | Testosterone 17-acetate enol heptafluorobutyrate |
| PubChem Compound | 22216965 |
| Last Modified | Nov 11 2021 |
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